Cas no 87379-42-8 (1-(4-methylpyrimidin-5-yl)ethan-1-one)

• Product Name: 1-(4-methylpyrimidin-5-yl)ethan-1-one
• CAS No: 87379-42-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD09263922
• CID: 1057578
• PubChem ID: 13147450
• Update Time: 2025-06-11

1-(4-methylpyrimidin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-methyl-5-pyrimidinyl)-
• 5-acetyl-4-methyl-2-phenyl-6H-1,3-thiazine
• 5-acetyl-4-methylpyrimidine
• Ethanone,1-(4-methyl-2-phenyl-6H-1,3-thiazin-5-yl)
• 1-(4-Methylpyrimidin-5-yl)ethanone
• 1-(4-methylpyrimidin-5-yl)ethan-1-one
• Ethanone, 1-(4-methyl-5-pyrimidinyl)-
• ULLKFRGCRYFTHF-UHFFFAOYSA-N
• AK464963

• MDL： MFCD09263922
• Inchi： 1S/C7H8N2O/c1-5-7(6(2)10)3-8-4-9-5/h3-4H,1-2H3
• InChI Key： ULLKFRGCRYFTHF-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=CN=C1C

Computed Properties

• Exact Mass: 136.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 42.8

Experimental Properties

• PSA: 42.85000
• LogP: 0.98760

1-(4-methylpyrimidin-5-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-(4-methylpyrimidin-5-yl)ethan-1-one

Introduction to 1-(4-methylpyrimidin-5-yl)ethan-1-one (CAS No. 87379-42-8)

1-(4-methylpyrimidin-5-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 87379-42-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone, featuring a pyrimidine core substituted with a methyl group at the 4-position and an acetyl moiety at the 1-position, has garnered considerable attention due to its versatile structural framework and potential biological activities. The compound’s unique chemical architecture positions it as a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex diseases such as cancer, inflammation, and infectious disorders.

The pyrimidine scaffold is one of the most extensively studied heterocyclic systems in drug discovery, owing to its structural similarity to nucleic acid bases and its inherent ability to interact with biological targets. The presence of a methylpyrimidin-5-yl group in 1-(4-methylpyrimidin-5-yl)ethan-1-one introduces additional functional diversity, enabling modifications that can fine-tune pharmacokinetic properties and binding affinity. Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of derivatives with enhanced efficacy and reduced side effects. This compound serves as a promising candidate for further exploration in structure-activity relationship (SAR) studies.

In the context of modern drug development, 1-(4-methylpyrimidin-5-yl)ethan-1-one has been investigated for its potential role in modulating key biological pathways. For instance, studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions. The acetyl group at the 1-position provides a reactive site for further chemical functionalization, allowing researchers to append various pharmacophores that can enhance target specificity. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and metabolic stability.

Recent research has highlighted the significance of 1-(4-methylpyrimidin-5-yl)ethan-1-one in preclinical studies aimed at identifying novel therapeutic interventions. For example, investigations into its derivatives have shown promise in preclinical models of solid tumors, where it demonstrates mechanisms involving inhibition of tumor growth and angiogenesis. The compound’s ability to interfere with critical signaling pathways such as MAPK and PI3K/Akt has been particularly noteworthy. These findings align with broader trends in oncology research, where small molecules targeting multiple pathways are sought to overcome drug resistance.

The synthesis of 1-(4-methylpyrimidin-5-yl)ethan-1-one involves well-established organic transformations, including condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening programs for biological activity. High-throughput screening (HTS) techniques have been employed to identify hit compounds derived from this scaffold, streamlining the discovery pipeline. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity standards.

Beyond its applications in oncology, 1-(4-methylpyrimidin-5-yl)ethan-1-one has shown potential in addressing inflammatory diseases and infectious disorders. The pyrimidine core’s ability to mimic natural nucleobases allows it to interact with enzymes involved in DNA repair and replication, which can be exploited for therapeutic purposes. Furthermore, derivatives of this compound have demonstrated antimicrobial properties against resistant strains of bacteria and fungi. Such findings underscore the broad therapeutic relevance of this chemical class and highlight its importance as a drug discovery tool.

The pharmacological profile of 1-(4-methylpyrimidin-5-yl)ethan-1-one is further enhanced by its metabolic stability and favorable pharmacokinetic properties. Studies indicate that this compound exhibits moderate oral bioavailability and prolonged half-life in vivo, making it suitable for chronic therapeutic applications. Moreover, its low toxicity profile observed in animal models suggests that it may be well-tolerated in clinical settings. These attributes are critical for advancing into human trials and ultimately translating preclinical successes into viable therapeutics.

In conclusion, 1-(4-methylpyrimidin-5-yilethanone (CAS No. 87379–42–8) represents a compelling example of how structural innovation can lead to the discovery of novel pharmaceutical agents. Its unique combination of chemical features positions it as a versatile scaffold for further medicinal chemistry exploration. As research continues to uncover new biological targets and mechanisms, this compound along with its derivatives are poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.